Cas no 1805543-82-1 (5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carboxamide)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carboxamide
• CAS No: 1805543-82-1
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4804952
• Update Time: 2023-08-18

5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carboxamide

• Inchi： 1S/C7H5F2N3O4/c8-5(9)2-1-3(12(15)16)7(14)11-4(2)6(10)13/h1,5H,(H2,10,13)(H,11,14)
• InChI Key： PVGASCLDESGEDB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C(N)=O)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: -0.5
• Topological Polar Surface Area: 118